1-(Methoxymethyl)-1-methylpyrrolidin-1-ium perchlorate

• CAS RN: 820958-83-6
• Molecular Formula: C7H16ClNO5
• Molecular Weight: 229.66 g/mol
• IUPAC Name: 1-(methoxymethyl)-1-methylpyrrolidin-1-ium;perchlorate
• InChI: InChI=1S/C7H16NO.ClHO4/c1-8(7-9-2)5-3-4-6-8;2-1(3,4)5/h3-7H2,1-2H3;(H,2,3,4,5)/q+1;/p-1
• InChI Key: DFRXUGJLUHJQOW-UHFFFAOYSA-M
• Canonical SMILES: C[N+]1(CCCC1)COC.[O-]Cl(=O)(=O)=O

Description

1-(Methoxymethyl)-1-methylpyrrolidin-1-ium perchlorate is a useful research compound. Its molecular formula is C7H16ClNO5 and its molecular weight is 229.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 5.91 g quantity of sodium perchlorate (product of Wako Pure Chemical Ind. Ltd.) was dissolved in 77 g of ethyl alcohol, and 7.99 g of N-methoxymethyl-N-methylpyrrolidinium chloride was added to the solution. The mixture was reacted at room temperature for 1.5 hours, whereby the reaction was terminated. The resulting sodium chloride was filtered off, and the filtrate was concentrated and dried in a vacuum. The residue was dissolved in dichloromethane, the solution was again filtered with a membrane filter, and the filtrate was concentrated in a vacuum and dried, giving 10.94 g of the desired product.